Cas no 2167666-89-7 (6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid)

• Product Name: 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid
• CAS No: 2167666-89-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6182797
• PubChem ID: 165776623
• Update Time: 2025-06-14

6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid
• EN300-1449612
• 6-[(but-3-yn-2-yl)amino]-4-methylpyridine-2-carboxylic acid
• 2167666-89-7

• Inchi： 1S/C11H12N2O2/c1-4-8(3)12-10-6-7(2)5-9(13-10)11(14)15/h1,5-6,8H,2-3H3,(H,12,13)(H,14,15)
• InChI Key： HZDODULELGQCQG-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC(=N1)NC(C#C)C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid

Research Briefing on 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid (CAS: 2167666-89-7)

6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid (CAS: 2167666-89-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-carboxylic acid scaffold and alkyne-functionalized side chain, has shown promising potential in various applications, including drug discovery, chemical probes, and bioconjugation strategies. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a valuable tool for researchers in the pharmaceutical and biotechnology sectors.

The synthesis of 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid involves a multi-step process, typically starting from commercially available pyridine derivatives. Key steps include the introduction of the alkyne functionality via Sonogashira coupling or similar cross-coupling reactions, followed by selective functionalization of the pyridine ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's alkyne group is particularly noteworthy, as it enables click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), for bioconjugation and labeling applications.

In terms of biological activity, preliminary studies suggest that 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid may serve as a versatile scaffold for the development of enzyme inhibitors or modulators. Its pyridine-carboxylic acid moiety is reminiscent of known pharmacophores found in drugs targeting kinases, proteases, and other enzymes. Researchers have also investigated its potential as a building block for the synthesis of more complex molecules, such as PROTACs (proteolysis-targeting chimeras) and molecular glues, which are emerging as powerful tools in targeted protein degradation.

Recent publications have highlighted the compound's utility in chemical biology. For instance, one study demonstrated its use as a clickable handle for the selective labeling of proteins in live cells, enabling real-time tracking and imaging. Another study explored its incorporation into peptide-based drug candidates, where it enhanced binding affinity and metabolic stability. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics and diagnostic tools.

Looking ahead, further research is needed to fully elucidate the pharmacological and toxicological profiles of 6-(but-3-yn-2-yl)amino-4-methylpyridine-2-carboxylic acid. Ongoing studies are focusing on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. Given its unique structural features and functional versatility, this compound is poised to play a significant role in advancing chemical biology and drug discovery efforts.